Cas no 426226-77-9 (Benzaldehyde, 2,3-difluoro-4,5-dihydroxy-)

• Product Name: Benzaldehyde, 2,3-difluoro-4,5-dihydroxy-
• CAS No: 426226-77-9
• MF: C₇H₄F₂O₃
• MW: 174.101669311523
• CID: 928322
• PubChem ID: 45120078
• Update Time: 2025-04-19

Benzaldehyde, 2,3-difluoro-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3-difluoro-4,5-dihydroxy-
• 2,3-difluoro-4,5-dihydroxybenzaldehyde
• 426226-77-9
• DTXSID20668944

• Inchi： 1S/C7H4F2O3/c8-5-3(2-10)1-4(11)7(12)6(5)9/h1-2,11-12H
• InChI Key： BPRFVTSMTWMAEZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=C(C=C1C=O)O)O)F

Computed Properties

• Exact Mass: 174.013
• Monoisotopic Mass: 174.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 0.9